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Compound of Interest

Compound Name: Isoxazolo[5,4-b]pyridin-3-ol

Cat. No.: B174719

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides a detailed, step-by-step procedure for the safe disposal of
Isoxazolo[5,4-b]pyridin-3-ol, a heterocyclic compound used in various research applications.

Important Note: Safety Data Sheets (SDS) for Isoxazolo[5,4-b]pyridin-3-ol indicate that it
should be handled as "special waste." However, specific Globally Harmonized System (GHS)
hazard classifications for this compound are not readily available. Therefore, in the absence of
comprehensive toxicological and environmental hazard data, Isoxazolo[5,4-b]pyridin-3-ol
must be treated as a potentially hazardous substance. The following procedures are based on
a precautionary approach to ensure the highest level of safety.

Summary of Chemical Data

The following table summarizes the available information for Isoxazolo[5,4-b]pyridin-3-ol. The
lack of specific hazard data underscores the need for cautious handling and disposal.
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Identifier Value

Chemical Name Isoxazolo[5,4-b]pyridin-3-ol

CAS Number 16880-54-9[1]

Molecular Formula C6H4N202

Molecular Weight 136.11 g/mol [1]

GHS Hazard Classification Data not available

Disposal Recommendation Treat as special/hazardous waste

Experimental Protocol: Disposal of Isoxazolo[5,4-
b]pyridin-3-ol

This protocol outlines the necessary steps for the safe segregation, storage, and disposal of
Isoxazolo[5,4-b]pyridin-3-ol waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

o Always wear standard laboratory PPE, including a lab coat, safety glasses or goggles, and
chemical-resistant gloves.

e Conduct all handling and preparation for disposal within a certified chemical fume hood to
minimize inhalation exposure.

e Ensure an eyewash station and safety shower are readily accessible.
2. Waste Segregation and Collection:

» Do not mix Isoxazolo[5,4-b]pyridin-3-ol waste with other chemical waste streams unless
explicitly approved by your institution's Environmental Health and Safety (EHS) department.

o Collect solid waste (e.g., unused reagent, contaminated weighing paper) in a dedicated,
properly labeled hazardous waste container.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bldpharm.com/products/16880-54-9.html
https://www.bldpharm.com/products/16880-54-9.html
https://www.benchchem.com/product/b174719?utm_src=pdf-body
https://www.benchchem.com/product/b174719?utm_src=pdf-body
https://www.benchchem.com/product/b174719?utm_src=pdf-body
https://www.benchchem.com/product/b174719?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b174719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

For solutions containing Isoxazolo[5,4-b]pyridin-3-ol, use a dedicated liquid waste
container. The container must be made of a material compatible with the solvent used.

Never fill a waste container beyond 90% of its capacity to allow for expansion and prevent
spills.[2]

. Waste Container Labeling:

Label the hazardous waste container clearly and accurately. The label must include:

[¢]

The words "Hazardous Waste".[2][3]

[e]

The full chemical name: "Isoxazolo[5,4-b]pyridin-3-ol". Do not use abbreviations or
chemical formulas.[3]

[¢]

The approximate quantity or concentration of the waste.

The date of accumulation.

[e]

o

The name of the principal investigator and the laboratory location.
If the waste is a mixture, list all components and their approximate percentages.
. Temporary Storage in the Laboratory:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory where the waste was generated.[2]

The SAA should be away from general traffic areas and incompatible materials.
Ensure the waste container is kept closed at all times, except when adding waste.[2][3]

Secondary containment (e.g., a larger, chemically resistant bin) is required for liquid waste
containers to contain any potential leaks.[3]

. Arranging for Disposal:
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e Consult your institution's Environmental Health and Safety (EHS) department. This is a
mandatory step. The EHS office will provide specific guidance based on local, state, and
federal regulations and will arrange for pickup by a licensed hazardous waste disposal
company.

e Do not attempt to dispose of Isoxazolo[5,4-b]pyridin-3-ol down the drain or in the regular
trash.[4] This is strictly prohibited for hazardous chemical waste.

» Follow your institution's specific procedures for requesting a hazardous waste pickup. This
may involve submitting an online form or contacting the EHS office directly.

6. Disposal of Empty Containers:

e An empty container that held Isoxazolo[5,4-b]pyridin-3-ol must also be treated as
hazardous waste.

e To be considered "empty,” the container should be triple-rinsed with a suitable solvent.[3]

e The rinsate from this cleaning process must be collected and disposed of as hazardous
liquid waste.[3]

« After triple-rinsing, the original labels on the container should be defaced or removed. The
container can then be disposed of according to your institution's guidelines for non-
hazardous laboratory glass or plastic.[5]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Isoxazolo[5,4-b]pyridin-3-ol.
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Caption: Disposal Workflow for Isoxazolo[5,4-b]pyridin-3-ol.

Disposal Workflow for Isoxazolo[5,4-b]pyridin-3-ol
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of Isoxazolo[5,4-b]pyridin-3-ol, protecting themselves, their colleagues, and the
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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